Cas no 1227596-04-4 (2-Amino-5-(3-fluorophenyl)pyridine-3-methanol)

• Product Name: 2-Amino-5-(3-fluorophenyl)pyridine-3-methanol
• CAS No: 1227596-04-4
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 4929700
• Update Time: 2025-10-22

2-Amino-5-(3-fluorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3-fluorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H11FN2O/c13-11-3-1-2-8(5-11)9-4-10(7-16)12(14)15-6-9/h1-6,16H,7H2,(H2,14,15)
• InChI Key： MEWGSVUAWUFUEP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CN=C(C(CO)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.9
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-(3-fluorophenyl)pyridine-3-methanol

Introduction to 2-Amino-5-(3-Fluorophenyl)Pyridine-3-Methanol (CAS No. 1227596-04-4)

2-Amino-5-(3-fluorophenyl)pyridine-3-methanol, also known by its CAS number 1227596-04-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The presence of a fluorophenyl group and an amino group in its structure contributes to its unique chemical properties and makes it a valuable molecule for further research.

The synthesis of 2-amino-5-(3-fluorophenyl)pyridine-3-methanol involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic and industrial applications. The compound's structure has been optimized to enhance its stability and bioavailability, which are critical factors in pharmaceutical development.

One of the most promising aspects of this compound is its potential as an antioxidant agent. Studies have shown that pyridine derivatives with electron-donating groups, such as the amino group present in this molecule, exhibit significant antioxidant properties. These properties are attributed to the ability of the compound to scavenge free radicals and reduce oxidative stress, which are major contributors to various diseases, including cardiovascular disorders and neurodegenerative diseases.

In addition to its antioxidant activity, 2-amino-5-(3-fluorophenyl)pyridine-3-methanol has demonstrated potential as a modulator of cellular signaling pathways. Recent research has highlighted its ability to inhibit key enzymes involved in inflammation and apoptosis, suggesting its role in anti-inflammatory and anti-cancer therapies. The fluorophenyl group plays a crucial role in enhancing the compound's selectivity and potency, making it a strong candidate for further preclinical studies.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the amino group and the hydroxymethyl group in the structure contribute significantly to hydrogen bonding with target proteins, enhancing the compound's binding affinity. These findings have paved the way for rational drug design strategies aimed at improving the therapeutic potential of this compound.

Furthermore, the environmental impact of synthesizing CAS No. 1227596-04-4 has been a focus of recent studies. Researchers have explored green chemistry approaches to minimize waste generation and reduce energy consumption during the synthesis process. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, 2-amino-5-(3-fluorophenyl)pyridine-3-methanol (CAS No. 1227596-04-4) is a versatile compound with a wide range of applications in drug discovery and chemical synthesis. Its unique structural features, coupled with recent advancements in synthetic methods and computational modeling, make it a valuable tool for addressing pressing challenges in healthcare and environmental sustainability.